Cas no 122708-97-8 (Phosphine,bis(4-methoxy-3,5-dimethylphenyl)-)

• Product Name: Phosphine,bis(4-methoxy-3,5-dimethylphenyl)-
• CAS No: 122708-97-8
• MF: C₁₈H₂₃O₂P
• MW: 302.347786188126
• CID: 137902
• PubChem ID: 4368795
• Update Time: 2025-04-19

Phosphine,bis(4-methoxy-3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine,bis(4-methoxy-3,5-dimethylphenyl)-
• bis(4-methoxy-3,5-dimethylphenyl)phosphane
• AC1N9Z4N
• ACMC-1BY3K
• AG-D-49262
• BIS(3,5-DIMETHYL-4-METHOXYPHENYL)PHOSPHINE
• bis(3,5-dimethyl-4-methoxyphenyl)phospine
• bis(4-methoxy-3,5-dimethylphenyl)phosphine
• bis(4-methoxy-3,5-dimethylphenyl)-phosphine
• CTK4B3227
• SureCN2227794
• BIS-(3,5-DIMETHYL-4-METHOXYPHENYL)PHOSPHINE
• DTXSID90402473
• SCHEMBL2227794
• 122708-97-8
• MFCD01630809
• AKOS015910484
• Phosphine, bis(4-methoxy-3,5-dimethylphenyl)-
• FT-0740716
• Bis(3,5-dimethyl-4-methoxyphenyl)phosphine,97+%
• DB-009592

• Inchi： 1S/C18H23O2P/c1-11-7-15(8-12(2)17(11)19-5)21-16-9-13(3)18(20-6)14(4)10-16/h7-10,21H,1-6H3
• InChI Key： VNKFDSUAELUAQZ-UHFFFAOYSA-N
• SMILES： P(C1C=C(C)C(=C(C)C=1)OC)C1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Exact Mass: 302.14400
• Monoisotopic Mass: 302.14356697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 32.05000
• LogP: 3.56670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles